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Compound of Interest

Compound Name:
Lewis X Trisaccharide,Methyl

Glycoside

Cat. No.: B13823358 Get Quote

Essential Safety and Handling Guide for Lewis X
Trisaccharide, Methyl Glycoside
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lewis X Trisaccharide, Methyl Glycoside. Adherence

to these procedures is vital for ensuring personal safety and proper management of the

substance.

Hazard Identification and Personal Protective
Equipment (PPE)
Lewis X Trisaccharide, Methyl Glycoside is classified as causing skin and serious eye irritation.

[1] Therefore, the use of appropriate personal protective equipment is mandatory to prevent

exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile).

To prevent skin contact and

irritation.[1][2]

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield may be required if

there is a splash hazard.

To protect against eye irritation

from dust or splashes.[1]

Skin and Body Protection
A buttoned laboratory coat

should be worn.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

Work in a well-ventilated area.

If dust formation is

unavoidable or ventilation is

inadequate, a suitable

respirator should be used.

To avoid inhalation of dust

particles.[2][3]

Safe Handling and Operational Plan
A systematic approach is essential when handling Lewis X Trisaccharide, Methyl Glycoside to

minimize exposure risk.

Experimental Workflow for Safe Handling:

Preparation: Before handling, ensure the designated workspace is clean and uncluttered. A

well-ventilated area is crucial.[2]

Donning PPE: Put on all required PPE as detailed in Table 1.

Handling:

Avoid the formation of dust and aerosols.[2]

When weighing or transferring the solid material, do so carefully to minimize airborne

particles.
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Use non-sparking tools to prevent ignition sources.[2]

After Handling:

Wash hands thoroughly after handling the substance.[1]

Contaminated clothing should be removed and washed before reuse.[1]
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Workflow for Handling Lewis X Trisaccharide, Methyl Glycoside
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Properly Dispose of Waste
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Caption: A stepwise workflow for the safe handling of Lewis X Trisaccharide, Methyl Glycoside.
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First Aid Measures
In case of accidental exposure, immediate action is necessary.

After eye contact: Rinse cautiously with water for several minutes.[1][2] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[1] Seek medical attention.[2]

After skin contact: Wash off with plenty of soap and water.[1][2] Remove contaminated

clothing.[2] If skin irritation occurs, consult a doctor.

If inhaled: Move the person into fresh air.[2] If breathing is difficult, give oxygen.[2]

If swallowed: Rinse mouth with water.[2] Do not induce vomiting.[2]

Disposal Plan
Proper disposal of Lewis X Trisaccharide, Methyl Glycoside and any contaminated materials is

crucial to prevent environmental contamination and ensure laboratory safety.

Solid Waste:

Collect solid waste, including contaminated consumables like weigh boats and wipes, in a

designated, clearly labeled, and sealed waste container.[3]

Aqueous Solutions:

Aqueous solutions containing this compound should be collected in a separate, labeled

waste container.[3]

Container Disposal:

Empty containers should be triple rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste. After rinsing, the container can be disposed of according

to institutional guidelines.

General Guidance:

Do not let the chemical enter drains.[2]
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All waste disposal must be in accordance with local, state, and federal regulations. Always

consult your institution's environmental health and safety office for specific disposal

protocols.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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